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Compound of Interest

Compound Name: 4-Nitrothiophene-2-carbonitrile

Cat. No.: B186522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 4-
Nitrothiophene-2-carbonitrile, a valuable building block in medicinal chemistry and materials

science. This document details the nitration of 2-cyanothiophene, including a thorough

experimental protocol, and outlines the necessary characterization of the final product.

Synthesis Overview
The synthesis of 4-Nitrothiophene-2-carbonitrile from 2-cyanothiophene is achieved through

electrophilic nitration. This reaction typically yields a mixture of the 4-nitro and 5-nitro isomers.

The electron-withdrawing nature of the cyano group at the 2-position directs the incoming nitro

group to the 4- and 5-positions of the thiophene ring. Subsequent separation of the desired 4-

nitro isomer is a critical step in obtaining the pure product.

Experimental Protocol: Nitration of 2-
Cyanothiophene
This section provides a detailed methodology for the nitration of 2-cyanothiophene to produce a

mixture of 4-Nitrothiophene-2-carbonitrile and 5-Nitrothiophene-2-carbonitrile.[1]

Materials:

2-Cyanothiophene
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Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Ice

Procedure:

In a flask equipped with a stirrer, cool 10 mL of concentrated sulfuric acid to 0°C.

To the cooled sulfuric acid, add 4.0 g (0.036 mol) of 2-cyanothiophene.

Prepare a nitrating mixture by combining concentrated sulfuric acid and fuming nitric acid in

a 1:1 ratio.

Add 6 mL of the nitrating mixture dropwise to the solution of 2-cyanothiophene, ensuring the

temperature is maintained between 10°C and 15°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for an additional hour. The solution will turn a dark red color.

Quench the reaction by pouring the dark red solution into 50 mL of ice water with vigorous

stirring.

A yellow solid, which is a mixture of the 4- and 5-nitro isomers, will precipitate.

Collect the solid by filtration and wash it with two 5 mL portions of ice water.

The resulting solid is a mixture of 4-Nitrothiophene-2-carbonitrile and 5-Nitrothiophene-2-

carbonitrile.

Quantitative Data:
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Parameter Value Reference

Starting Material 2-Cyanothiophene [1]

Product
Mixture of 4- & 5-nitro 2-cyano

thiophene
[1]

Total Yield of Isomeric Mixture 3.7 g (66%) [1]

Isomer Ratio (4-nitro : 5-nitro) 1 : 2 [1]

Isomer Separation
The separation of the 4-nitro and 5-nitro isomers is crucial to isolate the desired 4-
Nitrothiophene-2-carbonitrile. While the initial search did not yield a specific protocol for the

separation of this particular isomeric mixture, standard laboratory techniques such as fractional

crystallization or column chromatography are commonly employed for separating isomers with

different physical properties. The development of a specific separation protocol would require

experimental optimization.

Characterization of 4-Nitrothiophene-2-carbonitrile
The identity and purity of the synthesized 4-Nitrothiophene-2-carbonitrile should be

confirmed using various analytical techniques.

Physicochemical Properties:

Property Value

Molecular Formula C₅H₂N₂O₂S

Molecular Weight 154.15 g/mol

Spectroscopic Data:

While a complete set of experimental spectra for 4-Nitrothiophene-2-carbonitrile was not

found in the initial search, the following ¹³C NMR data is available:

¹³C NMR Chemical Shifts:
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A ¹³C NMR spectrum for 4-nitrothiophene-2-carbonitrile is available for reference.

Further characterization using ¹H NMR and mass spectrometry would be necessary to fully

confirm the structure of the isolated product.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-Nitrothiophene-2-
carbonitrile.

Synthesis Purification & Analysis

2-Cyanothiophene Nitration
H₂SO₄, HNO₃

Mixture of 4- & 5-Nitro Isomers Separation
e.g., Crystallization, Chromatography

4-Nitrothiophene-2-carbonitrile Characterization
NMR, MS, etc.

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Nitrothiophene-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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